Cas no 1004383-94-1 (N-(2,4-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2,4-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1004383-94-1
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• CID: 6328859
• PubChem ID: 8555078
• Update Time: 2025-06-14

N-(2,4-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 1004383-94-1
• N-(2,4-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide
• F2213-0301
• AKOS024628882
• N-(2,4-dimethylphenyl)-4-methoxy-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C21H21N3O3/c1-13-9-10-16(15(3)11-13)22-21(26)20-18(27-4)12-19(25)24(23-20)17-8-6-5-7-14(17)2/h5-12H,1-4H3,(H,22,26)
• InChI Key： GHGYZQYOBIBXHV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(N(C2C=CC=CC=2C)N=C1C(NC1C=CC(C)=CC=1C)=O)=O

Computed Properties

• Exact Mass: 363.15829154g/mol
• Monoisotopic Mass: 363.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,4-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Comprehensive Overview of N-(2,4-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS 1004383-94-1)

N-(2,4-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, with the CAS number 1004383-94-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of methoxy and carboxamide functional groups in its structure enhances its potential applications in drug discovery and material science.

Researchers have shown keen interest in this compound due to its unique structural features, which make it a promising candidate for enzyme inhibition and receptor modulation. The 2,4-dimethylphenyl and 2-methylphenyl substituents contribute to its lipophilicity, potentially improving its bioavailability and pharmacokinetic properties. These characteristics align with current trends in small-molecule drug development, where scientists are actively seeking compounds with optimized ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

In the context of green chemistry and sustainable synthesis, N-(2,4-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide presents an interesting case study. Recent advancements in catalysis and microwave-assisted synthesis have made the production of such complex molecules more efficient and environmentally friendly. This aligns with the growing demand for eco-friendly pharmaceutical intermediates in the chemical industry.

The compound's potential applications extend to crop protection and pest management, areas that are currently experiencing rapid innovation due to climate change concerns and the need for sustainable agriculture. Its structural similarity to known herbicidal and fungicidal agents makes it a subject of interest for agrochemical researchers exploring novel modes of action against resistant pest strains.

From a computational chemistry perspective, CAS 1004383-94-1 offers rich opportunities for molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) modeling. The rise of AI-driven drug discovery platforms has increased the demand for well-characterized compounds like this one, which can serve as valuable training data for machine learning algorithms predicting bioactivity.

Quality control and analytical characterization of N-(2,4-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide typically involve advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are crucial for ensuring compound purity, especially in pharmaceutical applications where stringent regulatory requirements apply. The current emphasis on quality by design (QbD) in chemical manufacturing further highlights the importance of thorough characterization.

Storage and handling recommendations for this compound reflect general best practices for organic chemicals. While not classified as hazardous under standard regulations, proper precautions should be taken, including storage in airtight containers under controlled temperature conditions to maintain stability. These considerations are particularly important given the growing focus on chemical safety and laboratory best practices in research institutions worldwide.

The patent landscape surrounding CAS 1004383-94-1 reveals active research interest, with several applications covering its synthesis methods and potential uses. This aligns with current industry trends where intellectual property protection for novel chemical entities has become increasingly important in both pharmaceutical and agrochemical sectors. The compound's structural novelty positions it as a valuable asset in competitive research environments.

Future research directions for N-(2,4-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide may explore its potential in combination therapies or as a chemical probe for biological target validation. The growing field of chemical biology continues to demand well-characterized small molecules with specific binding properties, making this compound potentially valuable for tool development in basic research.

In conclusion, N-(2,4-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS 1004383-94-1) represents an intriguing subject for multidisciplinary research. Its structural complexity, combined with potential applications in medicinal chemistry and agrochemical development, positions it as a compound worthy of continued investigation. As scientific methodologies advance, particularly in areas like structure-based drug design and high-throughput screening, the full potential of this molecule may yet be realized.